Cas no 14272-25-4 (1-Propyne,3-[(1-methylethyl)thio]-)

• Product Name: 1-Propyne,3-[(1-methylethyl)thio]-
• CAS No: 14272-25-4
• MF: C₆H₁₀S
• MW: 114.208600521088
• CID: 237474
• PubChem ID: 303401
• Update Time: 2025-11-06

1-Propyne,3-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Propyne,3-[(1-methylethyl)thio]-
• 2-prop-2-ynylsulfanylpropane
• 3-(Isopropylsulfanyl)-1-propyne
• 5-Methyl-4-thia-1-hexyne
• Isopropyl propargyl sulfide
• Sulfide, isopropyl 2-propynyl
• NSC191765
• DTXSID10307476
• NSC-191765
• 14272-25-4
• LIIXPZMKZWEJRJ-UHFFFAOYSA-N
• 1-Propyne, 3-[(1-methylethyl)thio]-
• AKOS010598674
• SCHEMBL7844904

• Inchi： 1S/C6H10S/c1-4-5-7-6(2)3/h1,6H,5H2,2-3H3
• InChI Key： LIIXPZMKZWEJRJ-UHFFFAOYSA-N
• SMILES： S(CC#C)C(C)C

Computed Properties

• Exact Mass: 114.0504
• Monoisotopic Mass: 114.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.908
• Boiling Point: 134°Cat760mmHg
• Flash Point: 26°C
• Refractive Index: 1.478
• PSA: 0
• LogP: 1.76120